Cas no 1019996-86-1 (1-Nitro-4-4-(trifluoromethoxy)phenylbenzene)

• Product Name: 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene
• CAS No: 1019996-86-1
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD21609608
• CID: 2623237
• PubChem ID: 59820842
• Update Time: 2025-10-29

1-Nitro-4-4-(trifluoromethoxy)phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-[4-(trifluoroMethoxy)phenyl]benzene
• 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene
• 4-nitro-4'-(trifluoromethoxy)biphenyl
• CS-0211058
• 4-Nitro-4'-(trifluoromethoxy)-1,1'-biphenyl
• SCHEMBL1242136
• DTXSID50733093
• BS-19147
• 1,1'-Biphenyl, 4-nitro-4'-(trifluoromethoxy)-
• 1019996-86-1
• MFCD21609608
• AKOS025293969

• MDL： MFCD21609608
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-12-7-3-10(4-8-12)9-1-5-11(6-2-9)17(18)19/h1-8H
• InChI Key： ANTKACMMIPBFAY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 283.045628g/mol
• Monoisotopic Mass: 283.045628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.2g/mol
• XLogP3: 5
• Topological Polar Surface Area: 55Ų

Additional information on 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene

Introduction to 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene (CAS No. 1019996-86-1)

1-Nitro-4-4-(trifluoromethoxy)phenylbenzene, with the CAS number 1019996-86-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound features a nitro group and a trifluoromethoxy substituent, which confer distinct chemical properties and reactivity profiles.

The molecular formula of 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene is C₁₃H₈F₃₃, and its molecular weight is approximately 277.20 g/mol. The presence of the trifluoromethoxy group (CF₃O-) introduces significant electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. The nitro group (NO₂) further enhances these effects, making the compound highly versatile for various chemical transformations.

In the realm of pharmaceutical research, 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways.

The synthetic route to 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene typically involves multi-step processes, starting from readily available starting materials. One common approach involves the nitration of 4-(trifluoromethoxy)phenylbenzene followed by further functionalization steps to introduce additional substituents or modify existing ones. The choice of reagents and reaction conditions is crucial to achieve high yields and purity of the final product.

In materials science, 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene has found applications in the development of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials in 2021 highlighted the use of this compound as a dopant in OLEDs, resulting in improved device performance and stability.

The environmental impact of 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene is also an important consideration. Studies have shown that while the compound itself is stable under normal conditions, its degradation products need to be carefully monitored to ensure environmental safety. Efforts are ongoing to develop more sustainable synthetic methods and to assess the long-term environmental impact of compounds with similar structures.

In conclusion, 1-Nitro-4-4-(trifluoromethoxy)phenylbenzene (CAS No. 1019996-86-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.